Cas no 2228827-08-3 (2-fluoro-1-(thiolan-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(thiolan-2-yl)ethan-1-ol
• CAS No: 2228827-08-3
• MF: C₆H₁₁FOS
• MW: 150.214344263077
• CID: 5999146
• PubChem ID: 165783187
• Update Time: 2025-05-24

2-fluoro-1-(thiolan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(thiolan-2-yl)ethan-1-ol
• 2228827-08-3
• EN300-1777896

• Inchi： 1S/C6H11FOS/c7-4-5(8)6-2-1-3-9-6/h5-6,8H,1-4H2
• InChI Key： HQLCGEZXQPIFNQ-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CF)O

Computed Properties

• Exact Mass: 150.05146431g/mol
• Monoisotopic Mass: 150.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-fluoro-1-(thiolan-2-yl)ethan-1-ol

Comprehensive Overview of 2-Fluoro-1-(thiolan-2-yl)ethan-1-ol (CAS No. 2228827-08-3): Properties, Applications, and Industry Insights

The chemical compound 2-fluoro-1-(thiolan-2-yl)ethan-1-ol (CAS No. 2228827-08-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This fluorinated alcohol derivative, characterized by its thiolane ring and fluoroethyl moiety, offers a versatile platform for synthetic modifications. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, particularly in the development of bioactive molecules. The presence of both fluorine and sulfur functionalities in this molecule makes it a valuable candidate for medicinal chemistry applications, where such motifs are known to influence pharmacokinetic properties.

In the context of current industry trends, 2-fluoro-1-(thiolan-2-yl)ethan-1-ol aligns with the growing demand for fluorinated compounds in drug discovery. Pharmaceutical companies are actively investigating fluorine-containing molecules due to their ability to enhance metabolic stability and membrane permeability. The compound's thiolane scaffold is particularly interesting, as sulfur-containing heterocycles have shown promise in addressing challenges related to drug delivery systems and targeted therapeutics. Recent studies suggest potential applications in developing enzyme inhibitors and receptor modulators, making it a subject of numerous patent filings and research publications.

The synthesis and characterization of CAS 2228827-08-3 have been documented in several peer-reviewed journals, with particular emphasis on its stereochemical properties. The compound's ability to exist in multiple stereoisomeric forms opens avenues for structure-activity relationship studies, a crucial aspect in modern drug design. Analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its conformational preferences, providing valuable insights for researchers working on molecular recognition and supramolecular chemistry applications.

From a commercial perspective, the market for specialty chemicals like 2-fluoro-1-(thiolan-2-yl)ethan-1-ol is experiencing steady growth, driven by advancements in bioconjugation techniques and click chemistry. The compound's reactive hydroxyl group allows for diverse derivatization possibilities, making it attractive for proteomics research and biomarker development. Furthermore, its potential use in polymer chemistry as a modifying agent for materials with tailored properties has sparked interest among material scientists exploring smart materials and functional coatings.

Environmental and safety considerations regarding CAS 2228827-08-3 have been addressed through comprehensive toxicological assessments and green chemistry approaches. Recent innovations in catalytic fluorination methods have improved the sustainability profile of such fluorinated compounds, aligning with the pharmaceutical industry's push toward eco-friendly synthesis. These developments respond to growing consumer and regulatory demands for sustainable pharmaceuticals while maintaining the compound's utility in cutting-edge research applications.

Looking ahead, the scientific community anticipates expanded applications for 2-fluoro-1-(thiolan-2-yl)ethan-1-ol in emerging fields such as chemical biology and theragnostic development. Its structural features position it as a potential candidate for molecular imaging probes and precision medicine applications. As research continues to uncover new properties and applications for this versatile compound, it remains a focal point for innovation in both academic and industrial settings, promising to contribute significantly to advancements in life sciences and advanced materials technology.